3,4-Dihydro-7-hydroxy-4-(1-naphthyl)coumarin

• CAS No.: 62071-59-4
• Molecular Formula: C19H14O3
• Molecular Weight: 290.3 g/mol
• IUPAC Name: 7-hydroxy-4-naphthalen-1-yl-3,4-dihydrochromen-2-one
• InChI: InChI=1S/C19H14O3/c20-13-8-9-16-17(11-19(21)22-18(16)10-13)15-7-3-5-12-4-1-2-6-14(12)15/h1-10,17,20H,11H2
• InChI Key: ZMYVMHIXLOLYNY-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=C(C=C(C=C2)O)OC1=O)C3=CC=CC4=CC=CC=C43

Description

3,4-Dihydro-7-hydroxy-4-(1-naphthyl)coumarin is a useful research compound. Its molecular formula is C19H14O3 and its molecular weight is 290.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Condensation of resorcinol with 3-(1-naphthyl)acrylic acid in the presence of hydrochloric acid/hydrogen chloride (method of J. D. Simpson and H. Stephen, J. Chem. Soc. (London) 1936, 1382) gave the desired dihydrocoumarin, m.p. 203.5-206.5, in 64% yield.

Synthesis routes and methods II

Procedure details

A mixture of 3-(1-naphthyl)acrylic acid (50.0 g., 0.25 moles) in concentrated hydrochloric acid (1500 ml.) was stirred at reflux while a vigorous stream of hydrogen chloride was passed through the reaction for 6 hours. The solution was allowed to stand overnight at room temperature, then filtered to give a white solid which was dissolved in ethyl acetate and washed with saturated sodium bicarbonate solution (3×). The ethyl acetate solution was dried and removal of solvent gave the dihydrocoumarin as a white solid (43.5 g., 85% based on consumed starting material) m.p. 193°-196° C.